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Compound of Interest

Compound Name: 3'4'-Dimethoxyacetophenone

Cat. No.: B042557

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 3',4'-
Dimethoxyacetophenone (CAS No. 1131-62-0). The following sections detail the physical and
chemical properties, hazard identification, control measures, and emergency procedures to
ensure the safe use of this compound in a laboratory and drug development setting. All
guantitative data has been summarized in structured tables for ease of reference, and logical
workflows are visualized to guide researchers in best practices.

Section 1: Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of 3',4'-
Dimethoxyacetophenone is fundamental to its safe handling. These properties are
summarized in the table below.
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Property Value Reference

Molecular Formula C10H1203 [1112]

Molecular Weight 180.20 g/mol [1][2]
White to pale yellow

Appearance ] [11[3]
solid/crystals

Melting Point 47-54 °C (lit.)

Boiling Point 286-288 °C (lit.)

Flash Point >112°C/>233.6 °F [4]

N Insoluble in water. Soluble in
Solubility [1][5]

hot water and methanol.

Vapor Pressure

0.003 mmHg @ 25 °C (est)

[1]3]

Section 2: Hazard Identification and GHS

Classification

3',4'-Dimethoxyacetophenone is classified as hazardous under the Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals. Researchers must be aware of

these hazards to implement appropriate safety measures.

Hazard Class Category Hazard Statement

. H302: Harmful if swallowed[2]
Acute toxicity, oral Category 4 ]
Serious eye damage/eye H319: Causes serious eye
L Category 2A o
irritation irritation[2][4]
Skin Corrosion/Irritation Category 2 Causes skin irritation.[6]
Specific target organ toxicity May cause respiratory

Category 3

(single exposure)

irritation.[6]

Signal Word: Warning[4]
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Primary Hazards:

Ingestion: Harmful if swallowed, may cause irritation of the digestive tract.[1][4]
Inhalation: May cause respiratory tract irritation.[1][6]
Skin Contact: May cause skin irritation.[1][6]

Eye Contact: Causes serious eye irritation.[4][6]

The toxicological properties of this substance have not been fully investigated.[1]

Section 3: Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and maintain the

integrity of the compound.

Handling

Wash hands and any exposed skin thoroughly after handling.[4][6]

Do not eat, drink, or smoke when using this product.[4][7]

Use with adequate ventilation and in a designated chemical fume hood.[1]
Avoid breathing dust, vapor, mist, or gas.[1]

Minimize dust generation and accumulation.[1]

Avoid contact with skin, eyes, and clothing.[1]

Storage

Store in a tightly closed container.[1]
Keep in a dry, cool, and well-ventilated place.[4]

Store away from incompatible materials such as strong oxidizing agents.[4]
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e Protect from moisture, heat, and direct light.[5]

Section 4: Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is mandatory when handling 3',4'-
Dimethoxyacetophenone to prevent exposure.

PPE Type Specification Reference

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by

Eye/Face Protection OSHA's eye and face [1][4]
protection regulations in 29
CFR 1910.133 or European
Standard EN166.

Wear appropriate protective
gloves (e.g., nitrile rubber) and
clothing to prevent skin
Skin Protection exposure. Gloves must be [1]8]
inspected prior to use and
disposed of in accordance with

good laboratory practices.

A NIOSH/MSHA or European
Standard EN 149 approved
respirator should be used if
exposure limits are exceeded
or if irritation or other
Respiratory Protection symptoms are experienced. A [1]14]
respiratory protection program
that meets OSHA's 29 CFR
1910.134 and ANSI Z88.2
requirements must be

followed.

Section 5: Emergency Procedures
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In the event of an emergency, follow these established protocols.

First-Aid Measures

Exposure Route First-Aid Protocol Reference

If swallowed, call a POISON
CENTER or doctor/physician if
you feel unwell. Rinse mouth.
Ingestion Do NOT induce vomiting. If [1114]
conscious and alert, rinse
mouth and drink 2-4 cupfuls of

milk or water.

Remove victim to fresh air and
keep at rest in a position
comfortable for breathing. If
Inhalation not breathing, give artificial [1][6]
respiration. If breathing is
difficult, give oxygen. Get

medical attention.

Wash off immediately with
soap and plenty of water for at
least 15 minutes while
Skin Contact removing all contaminated [1][6]
clothing and shoes. If skin
irritation occurs, get medical

advice/attention.

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
Eye Contact easy to do. Continue rinsing [41[6]
for at least 15 minutes. If eye
irritation persists, get medical

advice/attention.

Fire-Fighting Measures
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[8]

e Unsuitable Extinguishing Media: No information available.[4]

o Specific Hazards: During a fire, irritating and highly toxic gases such as carbon monoxide
and carbon dioxide may be generated by thermal decomposition or combustion.[1]

e Protective Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-
demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[1]

Accidental Release Measures

e Personal Precautions: Use personal protective equipment as required. Ensure adequate
ventilation. Avoid dust formation.[4][8]

e Environmental Precautions: Should not be released into the environment. Prevent spillage
from entering drains, sewers, or water courses.[4][9]

e Methods for Containment and Cleaning Up:

o Minor Spills: Use dry clean up procedures. Sweep up or vacuum up material and place it
into a suitable, labeled disposal container.[9]

o Major Spills: Clear the area of personnel and move upwind. Alert the fire brigade. Control
personal contact by using protective equipment.[9]

Section 6: Visualized Workflows

To further aid in the safe handling of 3',4'-Dimethoxyacetophenone, the following diagrams
illustrate key logical and experimental workflows.
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Hazard Identification and Control Workflow

Hazard Assessment

Identify Chemical:
3',4'-Dimethoxyacetophenone

'

Review Safety Data Sheet (SDS)

'

Identify Hazards:
- Harmful if swallowed
- Causes serious eye irritation
- May cause skin/respiratory irritation

Implement Controls mplement Controls Implement [Controls

Cdntrol Measures

v v P I P i VE i PPE):
Engineering Controls: Administrative Controls: ersona -rostz;:;veeoqwlzrgent ( ):
- Chemical Fume Hood - Standard Operating Procedures (SOPs) ¥ 5009
- S - Gloves
- Adequate Ventilation - Safety Training - Lab Coat

lUse During Handling

Safe Handli%g & Storage

Follow Handling Procedures:
- Avoid dust generation
- No eating/drinking

fter Use

Proper Storage:
- Tightly closed container
- Cool, dry, well-ventilated area

Click to download full resolution via product page

Caption: Hazard ldentification and Control Workflow for 3',4'-Dimethoxyacetophenone.
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Accidental Spill Response Workflow

Evacuate Immediate Area

Alert Others

Assess Spill Size and Risk
(Minor vs. Major)

WMajor Spill If safe to proceed
Major Spill Responsg
Don Appropriate PPE:
Alert EmergaencyEﬁzssp)onse Team - Respirator (if needed)
9 - Goggles, Gloves, Lab Coat
Minor Spill
Minor Spvll Cleanup
Secure the area Cover with absorbent material
Prevent entry (if liquid) or gently sweep up (if solid)
Await arrival of Collect waste into a
trained responders -labeled hazardous waste container
| i
T
I
|
I
|
I
! Decontaminate spill area
i
I
I
I

Spill Cleanup Complete

Click to download full resolution via product page

Caption: Workflow for responding to an accidental spill of 3',4'-Dimethoxyacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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